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Introduction
Calcium-40 (⁴⁰Ca) is a doubly magic, stable isotope of exceptional interest in fundamental and

applied nuclear science. Comprising approximately 96.941% of natural calcium, its unique

nuclear structure, characterized by closed shells of both 20 protons and 20 neutrons, imparts

remarkable stability and makes it a crucial benchmark for nuclear models. This technical guide

provides a comprehensive overview of the nuclear properties of Calcium-40, with a focus on

the experimental methodologies employed to determine these characteristics. The information

presented is intended to be a valuable resource for researchers in nuclear physics,

radiochemistry, and drug development who may utilize calcium isotopes in their work.

Core Nuclear Properties of Calcium-40
The fundamental nuclear properties of Calcium-40 are summarized in the tables below. These

values have been determined through a variety of sophisticated experimental techniques,

which are detailed in the subsequent sections.

Table 1: General Nuclear Properties of Calcium-40
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Property Value

Atomic Number (Z) 20

Neutron Number (N) 20

Mass Number (A) 40

Isotopic Abundance 96.941(156)%[1][2][3]

Half-life
Stable (Theoretically predicted to be unstable,

but decay has never been observed)[2]

Nuclear Spin (I) 0[1][3]

Parity (π) +

Table 2: Mass and Energy Properties of Calcium-40
Property Value (amu) Value (MeV/c²)

Atomic Mass 39.962590983(22) 37223.937

Mass Excess -34.84635 MeV[1]

Binding Energy 342.05210464 MeV[1]

Binding Energy per Nucleon 8.55130262 MeV[1]

Table 3: Nuclear Size and Shape Properties of Calcium-
40

Property Value (femtometers)

Charge Radius 3.4776(19) fm[1]

Experimental Determination of Nuclear Properties
The precise measurement of the nuclear properties of Calcium-40 requires a suite of

advanced experimental techniques. This section outlines the methodologies for determining

atomic mass, nuclear charge radius, and nuclear spin and parity.
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Determination of Atomic Mass via Penning Trap Mass
Spectrometry (PTMS)
Penning Trap Mass Spectrometry is a high-precision technique for determining the atomic

mass of ions. The method relies on the measurement of an ion's cyclotron frequency in a

strong, uniform magnetic field.

Experimental Protocol:

Ion Production and Introduction: A sample containing Calcium-40 is introduced into an ion

source. For stable isotopes like ⁴⁰Ca, a common method is laser ablation from a solid target.

The resulting Ca⁺ ions are then guided into the Penning trap system.

Ion Trapping and Cooling: The ions are captured within the Penning trap, which uses a

combination of a strong homogeneous axial magnetic field for radial confinement and a

weaker quadrupole electric field for axial confinement. The trapped ions are then cooled to

reduce their kinetic energy, typically through buffer gas cooling or laser cooling.

Excitation and Frequency Measurement: The trapped ions' motional frequencies (axial,

magnetron, and cyclotron) are measured. The cyclotron frequency is determined by applying

a radiofrequency (RF) field. When the RF field is resonant with the ion's cyclotron frequency,

the ion's kinetic energy increases, which can be detected.

Data Analysis: The atomic mass is calculated from the measured cyclotron frequency using

the formula:

m = (q/ωc) * B

where m is the ion mass, q is its charge, ωc is the cyclotron frequency, and B is the magnetic

field strength. To achieve high precision, the measurement is typically performed as a ratio to

a reference ion of well-known mass.

Experimental Workflow:
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Workflow for Penning Trap Mass Spectrometry.

Determination of Nuclear Charge Radius via Electron
Scattering
Electron scattering experiments are a powerful tool for probing the charge distribution within a

nucleus. By analyzing the angular distribution of scattered electrons, the nuclear charge radius

can be determined.

Experimental Protocol:

Target Preparation: A thin, uniform target of enriched Calcium-40 is prepared. The target

must be robust enough to withstand the electron beam while being thin enough to minimize

multiple scattering events.

Electron Beam: A high-energy beam of electrons (typically hundreds of MeV) is generated by

a linear accelerator. The beam is precisely focused and directed onto the Calcium-40 target.

Scattering and Detection: The electrons scatter off the Calcium-40 nuclei. A magnetic

spectrometer is used to momentum-analyze the scattered electrons at various angles.

Detectors, such as scintillators and wire chambers, are used to count the number of

electrons scattered at each angle.

Data Analysis: The differential cross-section (the probability of scattering at a given angle) is

measured. The charge form factor, which is the Fourier transform of the nuclear charge

distribution, is extracted from the cross-section data. By fitting the form factor with a model of

the charge distribution (e.g., a Fermi distribution), the root-mean-square (rms) charge radius

can be determined.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b076470?utm_src=pdf-body-img
https://www.benchchem.com/product/b076470?utm_src=pdf-body
https://www.benchchem.com/product/b076470?utm_src=pdf-body
https://www.benchchem.com/product/b076470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow:

Beam & Target Scattering & Detection Data Analysis
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Workflow for an Electron Scattering Experiment.

Determination of Nuclear Spin and Parity via Gamma-
Ray Spectroscopy
The spin and parity of nuclear states are determined by studying the properties of gamma rays

emitted during nuclear reactions. For the ground state of a stable, even-even nucleus like

Calcium-40, the spin and parity are 0+. The following protocol describes a general method for

determining the spin and parity of excited nuclear states, which is fundamental to

understanding nuclear structure.

Experimental Protocol:

Nuclear Reaction: An excited state of a nucleus is produced via a nuclear reaction. For

example, a beam of particles (e.g., protons or alpha particles) from an accelerator can be

directed at a target, leading to inelastic scattering or a fusion-evaporation reaction that

populates excited states in the nucleus of interest.

Gamma-Ray Detection: The excited nucleus de-excites by emitting gamma rays. These

gamma rays are detected using an array of high-purity germanium (HPGe) detectors

surrounding the target. HPGe detectors provide excellent energy resolution, allowing for the

precise measurement of gamma-ray energies.

Coincidence Measurement: To build a level scheme and determine the sequence of gamma-

ray emissions, coincidence measurements are performed. This involves detecting two or
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more gamma rays in different detectors within a very short time window, indicating they were

emitted in a cascade from the same nucleus.

Angular Correlation/Distribution: The angular distribution or correlation of the emitted gamma

rays is measured. The probability of detecting a gamma ray at a certain angle with respect to

the beam direction or another gamma ray depends on the spins of the initial and final nuclear

states and the multipolarity of the gamma-ray transition.

Data Analysis: By analyzing the gamma-ray energies, intensities, coincidence relationships,

and angular distributions, a nuclear level scheme can be constructed. The spin and parity of

each state are then deduced by comparing the experimental data with theoretical predictions

for different spin-parity assignments and transition multipolarities.

Experimental Workflow:
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Workflow for Gamma-Ray Spectroscopy.

Conclusion
The nuclear properties of Calcium-40, particularly its stability and doubly magic nature, make it

a cornerstone for our understanding of nuclear physics. The precise determination of its

characteristics through sophisticated experimental techniques such as Penning Trap Mass

Spectrometry, electron scattering, and gamma-ray spectroscopy provides stringent tests for

nuclear theories. For researchers in drug development and other applied sciences, a thorough

understanding of these fundamental properties is essential when working with calcium

isotopes, ensuring the accurate interpretation of experimental results and the development of

novel applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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